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Compound of Interest

Compound Name: Hpk1-IN-20

Cat. No.: B12419139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

Hpk1-IN-20, a potent hematopoietic progenitor kinase 1 (HPK1) inhibitor. Adherence to these

procedures is vital to ensure personnel safety and maintain a secure laboratory environment.

Compound Information and Storage
Hpk1-IN-20 is a small molecule inhibitor of HPK1 with potential applications in cancer

immunotherapy research.[1][2] As with many potent kinase inhibitors, it should be handled with

care due to its biological activity and potential hazards, which have not been fully

characterized.
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Property Value Source

Molecular Formula C₂₆H₂₈N₆O₂ [1]

Molecular Weight 456.54 g/mol [1]

CAS Number 2561490-78-4 [1]

Storage (Solid)
Store at -20°C for long-term

storage.
[3][4][5]

Storage (In solution)

Aliquot and store at -80°C for

up to 6 months or -20°C for up

to 1 month. Avoid repeated

freeze-thaw cycles.

[4][5][6]

Solubility Soluble in DMSO. [7]

Personal Protective Equipment (PPE)
Due to the potent nature of Hpk1-IN-20 and the lack of comprehensive toxicity data, a cautious

approach to personal protection is mandatory. The following PPE is required at all stages of

handling, from receiving to disposal.[8][9][10][11][12]
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PPE Category Item
Specifications and
Rationale

Hand Protection

Double Gloving

(Chemotherapy-rated nitrile

gloves)

The outer glove should be

changed immediately upon

known or suspected contact

with the compound. The inner

glove provides an additional

layer of protection.

Body Protection

Disposable, fluid-resistant

laboratory coat with long

sleeves and tight cuffs

Protects skin and personal

clothing from contamination.

Should be dedicated to

handling potent compounds

and disposed of as hazardous

waste.

Eye Protection
Safety goggles with side

shields or a full-face shield

Protects against splashes of

solutions or airborne particles

of the solid compound from

entering the eyes.

Respiratory Protection N95 or higher-rated respirator

Recommended when handling

the solid compound outside of

a certified chemical fume hood

or biological safety cabinet to

prevent inhalation of fine

particles.

Operational Plan for Safe Handling
A systematic approach to handling Hpk1-IN-20 is essential to minimize exposure risk. The

following step-by-step procedures should be followed within a designated area for potent

compound handling.

3.1. Receiving and Storage

Inspect Package: Upon receipt, visually inspect the package for any signs of damage or

leakage.
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Don PPE: Before opening the shipping container, don the appropriate PPE as outlined in the

table above.

Verify Compound: Confirm that the compound name, CAS number, and quantity match the

order.

Transfer to Storage: Immediately transfer the sealed container to the designated, secure

storage location (-20°C).

3.2. Weighing the Solid Compound

Work in a Containment Device: All weighing of the solid compound must be performed in a

certified chemical fume hood, a Class II Biosafety Cabinet, or a glove box to control airborne

particles.

Prepare the Area: Cover the work surface with disposable absorbent pads.

Use Designated Equipment: Use dedicated spatulas and weigh boats for handling Hpk1-IN-
20.

Tare and Weigh: Carefully transfer the desired amount of the compound to the weigh boat.

Avoid creating dust.

Clean Up: After weighing, carefully clean all equipment and the work surface. Dispose of all

contaminated disposable materials as hazardous waste.

3.3. Preparing Stock Solutions

Work in a Fume Hood: All solution preparation should be conducted in a chemical fume

hood.

Add Solvent: Using a calibrated pipette, add the desired volume of DMSO to the vial

containing the weighed Hpk1-IN-20.

Ensure Complete Dissolution: Cap the vial and vortex or sonicate as needed to ensure the

compound is fully dissolved.
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Aliquot for Storage: Aliquot the stock solution into smaller, clearly labeled cryovials for

storage at -80°C to minimize freeze-thaw cycles.

Disposal Plan
All waste generated from handling Hpk1-IN-20 must be treated as hazardous chemical waste.

Solid Waste: This includes contaminated gloves, lab coats, absorbent pads, weigh boats,

and any other disposable materials that have come into contact with the compound. Place

these items in a clearly labeled, sealed hazardous waste bag or container.

Liquid Waste: Unused or waste solutions of Hpk1-IN-20 should be collected in a designated,

sealed, and clearly labeled hazardous waste container. Do not pour down the drain.

Sharps Waste: Needles, syringes, or any other contaminated sharps should be disposed of

in a designated sharps container for hazardous waste.

Follow your institution's specific guidelines for the final collection and disposal of hazardous

chemical waste.

Experimental Workflow Diagram
The following diagram illustrates the key steps and decision points in the safe handling of

Hpk1-IN-20.
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Receiving
Inspect package for damage

Don Full PPE
(Double gloves, lab coat, eye protection)

Storage
Store at -20°C

Preparation for Weighing
Work in fume hood, cover surface

Retrieve for use

Weighing Solid Compound
Use dedicated equipment

Solution Preparation
Dissolve in DMSO in fume hood

Decontamination
Clean workspace and equipment

Aliquoting & Storage
Store aliquots at -80°C

Experimental Use

Waste Disposal
Segregate solid and liquid hazardous waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Hpk1-IN-20.
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This comprehensive guide is intended to provide a framework for the safe handling of Hpk1-IN-
20. Always consult your institution's specific safety protocols and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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